Cas no 784076-46-6 (1H-Imidazolium,1-methyl-3-[(1-methylethoxy)carbonyl]-)

• Product Name: 1H-Imidazolium,1-methyl-3-[(1-methylethoxy)carbonyl]-
• CAS No: 784076-46-6
• MF: C₈H₁₃N₂O₂
• MW: 169.201021909714
• CID: 554215
• Update Time: 2022-07-27

1H-Imidazolium,1-methyl-3-[(1-methylethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,1-methyl-3-[(1-methylethoxy)carbonyl]-
• 1H-Imidazolium,1-methyl-3-[(1-methylethoxy)carbonyl]-(9CI)

• Inchi： 1S/C8H13N2O2/c1-7(2)12-8(11)10-5-4-9(3)6-10/h4-7H,1-3H3/q+1
• InChI Key： WYCRNUPRTVFEGE-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)C)=O)C=C[N+]=1C

Computed Properties

• Exact Mass: 169.098
• Monoisotopic Mass: 169.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1A^2